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Compound of Interest

Compound Name: 1-Cyclopentenecarboxylic acid

Cat. No.: B107393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and purification of 1-Cyclopentenecarboxylic acid (CAS No. 1560-11-8), with a

primary focus on its melting point. This document is intended to serve as a valuable resource

for researchers and professionals in the fields of chemistry and drug development.

Physicochemical Data of 1-Cyclopentenecarboxylic
Acid
1-Cyclopentenecarboxylic acid is a cyclic unsaturated carboxylic acid. Its molecular and

physical properties are summarized below.
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Property Value Reference

Molecular Formula C₆H₈O₂ [1]

Molecular Weight 112.13 g/mol [2]

Melting Point 121-124 °C (literature) [2][3]

Melting Point 119 °C [4]

Assay 98% [2]

Appearance Solid

CAS Number 1560-11-8 [1][2]

The reported melting point for 1-Cyclopentenecarboxylic acid shows a slight variation

between different sources, with a range of 121-124 °C being the most commonly cited value[2]

[3]. Another source reports a melting point of 119 °C[4]. This discrepancy may be attributed to

differences in the purity of the samples analyzed.

Experimental Protocols
A detailed experimental protocol for the synthesis, purification, and melting point determination

of 1-Cyclopentenecarboxylic acid is provided below. While a specific synthesis route for 1-
cyclopentenecarboxylic acid is described in a patent, general purification and

characterization methods for carboxylic acids are well-established.

Synthesis of 1-Cyclopentenecarboxylic Acid
A plausible synthetic route involves the reaction of 5-formylvaleric acid or its esters over an

oxidic catalyst at elevated temperatures[5].

Materials:

5-formylvaleric acid or its ester

Oxidic catalyst (e.g., AlPO₄)

High-temperature reactor
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Solvents for extraction and purification (e.g., ethyl acetate, dichloromethane)

Aqueous base (e.g., sodium bicarbonate)

Aqueous acid (e.g., 1M HCl)

Procedure:

The gaseous or liquid starting material (5-formylvaleric acid or its ester) is passed over a bed

of an oxidic catalyst at a temperature ranging from 200 to 450 °C[5].

The product stream is cooled and collected.

The crude product is dissolved in an organic solvent such as ethyl acetate.

The organic solution is washed with a saturated aqueous solution of sodium bicarbonate to

extract the acidic product into the aqueous layer.

The aqueous layer is separated and washed with a fresh portion of the organic solvent to

remove any neutral impurities.

The aqueous layer is then acidified with 1M HCl to a pH of approximately 2-3, causing the 1-
Cyclopentenecarboxylic acid to precipitate.

The solid product is collected by vacuum filtration and washed with cold deionized water.

The purified product is dried under vacuum.

Purification by Recrystallization
Further purification can be achieved by recrystallization to obtain a high-purity solid suitable for

accurate melting point determination.

Materials:

Crude 1-Cyclopentenecarboxylic acid

Suitable recrystallization solvent (e.g., water, ethanol/water mixture)
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Erlenmeyer flask

Heating source (e.g., hot plate)

Activated carbon (optional)

Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

Procedure:

In a flask, the crude 1-Cyclopentenecarboxylic acid is dissolved in a minimal amount of a

suitable hot solvent.

If colored impurities are present, a small amount of activated carbon can be added to the hot

solution.

The hot solution is filtered to remove any insoluble impurities and activated carbon.

The filtrate is allowed to cool slowly to room temperature to promote the formation of large

crystals.

The solution is then placed in an ice bath to maximize the yield of the crystals.

The purified crystals are collected by vacuum filtration and washed with a small amount of

the cold recrystallization solvent.

The crystals are dried under vacuum to remove any residual solvent.

Melting Point Determination
The melting point of the purified 1-Cyclopentenecarboxylic acid should be determined using

a calibrated melting point apparatus.

Materials:

Purified 1-Cyclopentenecarboxylic acid

Capillary tubes
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Melting point apparatus

Procedure:

A small amount of the dried, purified 1-Cyclopentenecarboxylic acid is packed into a

capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is increased at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.

The temperature range over which the solid first begins to melt until it is completely liquid is

recorded as the melting point range. For a pure compound, this range should be narrow

(typically less than 2 °C).

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 1-
Cyclopentenecarboxylic acid.
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Caption: General workflow for the synthesis and purification of 1-Cyclopentenecarboxylic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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